1-(4-{[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methyl}-2-thienyl)ethanone

• IUPAC Name: 1-[4-[[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methyl]thiophen-2-yl]ethanone
• InChI: InChI=1S/C13H19NO3S/c1-10(16)13-4-11(9-18-13)5-14-2-3-17-8-12(6-14)7-15/h4,9,12,15H,2-3,5-8H2,1H3
• InChI Key: GFAOSCCTCBAMOS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CS1)CN2CCOCC(C2)CO
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

The compound under discussion belongs to a class of organics that have been explored for their potential in various applications, including materials science, pharmaceuticals, and organic synthesis. While direct references to this specific compound are scarce, the methodologies and analyses of closely related compounds provide valuable insights into its potential characterization and applications.

Synthesis Analysis

The synthesis of similar complex organic compounds often involves multi-step reactions, including the formation of heterocyclic structures, utilizing transition-metal-free conditions for oxidative annulation processes. For example, oxidative annulation techniques have been employed to access highly functionalized polyheterocyclic compounds, indicating potential pathways for synthesizing the target molecule (Jin Zhang et al., 2017)(Zhang et al., 2017).

Molecular Structure Analysis

The molecular structure of complex organic molecules is often elucidated using techniques like NMR, IR, and X-ray diffraction. The characterization of a related compound was achieved using such techniques, laying down a framework for the structural analysis of the target molecule (M. Govindhan et al., 2017)(Govindhan et al., 2017).

Chemical Reactions and Properties

The reactivity of similar compounds involves interactions with various reagents, leading to the formation of new bonds and structures. For instance, the synthesis and reactivity of thiophene derivatives have been explored, providing insights into the potential chemical reactions the target molecule might undergo (K. Sancak et al., 2007)(Sancak et al., 2007).

Physical Properties Analysis

The physical properties, including thermal stability and crystal structure, of related compounds have been examined using techniques like TGA, DSC, and single-crystal XRD analysis. These studies provide a basis for predicting the physical behavior of the target compound under various conditions (M. Govindhan et al., 2017)(Govindhan et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, can be inferred from studies on similar compounds. For example, the exploration of photoinduced oxidative annulation processes and the use of metal-free conditions for synthesizing polyheterocyclic compounds provide insights into the chemical properties that could be expected for the target molecule (Jin Zhang et al., 2017)(Zhang et al., 2017).

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Zhang et al. (2017) highlights a photoinduced direct oxidative annulation process, which is relevant for creating highly functionalized polyheterocyclic ethanones. This method is significant for the synthesis of complex organic compounds.
  • Kim and Kim (2000) report on the synthesis of 3-alkylamino-5-arylthiophenes with various substituents, demonstrating the versatility of thioaroylketene S,N-acetals in organic synthesis.

• Application in Heterocyclic Compound Formation :

  • Research by Kowalewski and Margaretha (1993) focuses on the photoisomerization of thiin-3-ones to oxathiepin-4-ones, which is a critical process in heterocyclic chemistry.

• Synthesis of Medicinally Relevant Compounds :

  • A study by Ouf et al. (2015) discusses the synthesis of thieno[3,2-g]chromene derivatives, which have shown promising anti-inflammatory activities.

• Catalysis and Asymmetric Synthesis :

  • Thvedt et al. (2011) describe the use of a 4-hydroxyprolinol containing polymethacrylate as a catalyst in the asymmetric reduction of ketones. This research is crucial for the development of stereoselective synthesis methods in pharmaceutical chemistry.

• Synthesis of Heterocyclic Systems :

  • The work by Singh and Singh (2004) outlines a method for synthesizing a variety of heterocyclic systems, demonstrating the versatility of benzoin-α-oxime in organic synthesis.

• Tautomerization and Structural Studies :

  • Frasinyuk et al. (2015) explore the tautomerization of hydroxylated isoflavones, an important aspect in understanding the structural dynamics of organic compounds.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Without specific information on this compound, it’s difficult to predict its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research might involve testing its biological activity and toxicity.